Cas no 60-01-5 (Tributyrin)

• Product Name: Tributyrin
• CAS No: 60-01-5
• MF: C₁₅H₂₆O₆
• MW: 302.363345623016
• MDL: MFCD00009392
• CID: 81629
• PubChem ID: 24900545
• Update Time: 2026-05-14

Tributyrin Chemical and Physical Properties

Names and Identifiers

• Tributyrin
• TRI-N-BUTYRIN
• 1,2,3-Propanetriol, tributyrate
• 1,2,3-tris-(butyryloxy)-propane
• 1,2,3-tris-butyryloxy-propane
• 2,3-Bis(butyryloxy)propyl butyrate
• Butanoic acid, 1,2,3-propanetriyl ester
• Glyceryl tributyrate
• Propane-1,2,3-triyl tributyrate
• 1,2,3-Tributyrylglycerol
• 2,3-di(butanoyloxy)propyl butanoate
• Butyrin
• Butyryl triglyceride
• glycerol tributanoate
• Glycerol tributyrate
• Tributin
• Tributyrinine
• Tributyroin
• NSC 661583
• Tributanoin
• Tributyryl glyceride
• Tributyrylglycerol

• MDL： MFCD00009392
• Inchi： 1S/C15H26O6/c1-4-7-13(16)19-10-12(21-15(18)9-6-3)11-20-14(17)8-5-2/h12H,4-11H2,1-3H3
• InChI Key： UYXTWWCETRIEDR-UHFFFAOYSA-N
• SMILES： CCCC(=O)OCC(COC(=O)CCC)OC(=O)CCC
• BRN： 1714746

Computed Properties

• Exact Mass: 302.17300
• Monoisotopic Mass: 302.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 78.9

Experimental Properties

• Color/Form: Colorless oily liquid. It tastes bitter.
• Density: 1.032 g/mL at 20 °C(lit.)
• Melting Point: -75°C(lit.)
• Boiling Point: 129-131 °C/0.03 mmHg(lit.)
  287-288 °C(lit.)
• Flash Point: Fahrenheit: 345.2 ° f < br / > Celsius: 174 ° C < br / >
• Refractive Index: n20/D 1.435(lit.)
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• Water Partition Coefficient: Not miscible in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 78.90000
• LogP: 2.38490
• Solubility: Soluble in ethanol, ether and acetone, insoluble in water.
• Merck: 9620
• FEMA: 2223 | (TRI-)BUTYRIN

Tributyrin Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：ET7350000
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tributyrin

Comprehensive Overview of Tributyrin (CAS No. 60-01-5): Properties, Applications, and Innovations

Tributyrin, chemically known as glyceryl tributyrate and assigned the CAS number 60-01-5, is a triglyceride derived from butyric acid. This ester compound has garnered significant attention in recent years due to its multifaceted applications in nutrition, pharmaceuticals, and biotechnology. With the rise of health-conscious consumers and the demand for sustainable ingredients, Tributyrin has emerged as a key player in functional foods and gut health supplements. Its unique properties, such as serving as a stable source of butyrate, align with trending topics like microbiome optimization and metabolic health.

One of the most searched questions about Tributyrin revolves around its role in gut health. Research indicates that butyrate, released upon hydrolysis of Tributyrin, acts as a primary energy source for colonocytes, supporting intestinal barrier integrity and reducing inflammation. This aligns with the growing interest in postbiotics and short-chain fatty acids (SCFAs), which are frequently explored in scientific literature and consumer health forums. Unlike free butyric acid, which has an unpleasant odor, Tributyrin offers a palatable alternative for dietary formulations.

In the pharmaceutical industry, Tributyrin (CAS 60-01-5) is investigated for its potential anticancer and epigenetic modulation properties. Studies suggest that butyrate may inhibit histone deacetylases (HDACs), influencing gene expression in cancer cells. This has led to increased searches for "Tributyrin cancer research" and "HDAC inhibitors natural sources," reflecting public interest in integrative oncology. Additionally, its use in drug delivery systems, such as lipid-based nanoemulsions, highlights its versatility beyond traditional applications.

The food and beverage sector also leverages Tributyrin as a flavor enhancer and preservative. Its butter-like aroma makes it suitable for dairy analogs and baked goods, catering to the clean-label movement. Searches for "natural food preservatives" and "plant-based butyrate sources" often lead to discussions about Tributyrin, underscoring its relevance in sustainable food innovation. Manufacturers are increasingly adopting it to replace synthetic additives, responding to consumer demand for transparency and natural ingredients.

From an industrial perspective, Tributyrin (CAS 60-01-5) is valued for its biodegradability and non-toxic profile, making it a candidate for green chemistry initiatives. Its role in animal feed to improve livestock gut health is another hot topic, particularly in the context of reducing antibiotic use. Queries like "Tributyrin poultry benefits" or "swine nutrition butyrate" reflect its agricultural significance. Furthermore, advancements in enzymatic synthesis methods have optimized its production, addressing scalability challenges for commercial use.

In conclusion, Tributyrin stands at the intersection of science and sustainability, with applications spanning human health, food technology, and agriculture. Its CAS number 60-01-5 serves as a gateway to a wealth of research, while its alignment with trends like personalized nutrition and eco-friendly formulations ensures continued relevance. As innovation progresses, this compound is poised to unlock new possibilities in bioactive delivery and functional ingredient development.